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Compound of Interest

Compound Name: Ethyl 2-morpholinoisonicotinate

CAS No.: 883107-57-1

Cat. No.: B1350380

Get Quote

Content Type: Operational Safety & Disposal Guide Audience: Researchers, Laboratory

Managers, and EHS Officers[1]

Executive Safety Summary & Hazard Profile
Before initiating any disposal procedure, the chemical nature of Ethyl 2-
morpholinoisonicotinate (CAS: 135556-30-6) must be understood to prevent cross-reactivity

in waste streams.[1] As a pyridine-morpholine hybrid, this compound presents specific risks

associated with nitrogenous heterocycles.
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Property Classification Critical Handling Note

Primary Hazard Irritant / Potential Corrosive

Causes skin, eye, and

respiratory irritation (H315,

H319, H335).[1]

Reactivity Base-Sensitive / Acid-Sensitive

Contains basic nitrogen

(morpholine/pyridine rings).[1]

Incompatible with strong

oxidizers and strong acids.[2]

[3]

Flammability Combustible Organic

Flash point likely >100°C, but

behaves as a fuel source in

fires.

Ecotoxicity Aquatic Toxin

Morpholine derivatives are

harmful to aquatic life.[1] Zero-

discharge policy (No drain

disposal).

Emergency Spill Response (Immediate Action)
If a spill occurs during handling or prior to disposal, execute the following S.C.L. (Secure,

Contain, Label) protocol immediately.

Spill Detected 1. Evacuate & Ventilate
(Remove Ignition Sources)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
(Sand/Vermiculite Dam)

4. Absorption
(Inert Material - NO Combustibles)

5. Collection
(Seal in Hazardous Waste Bag)

Click to download full resolution via product page

Figure 1: Immediate S.C.L.[1][2][3][4][5][6] workflow for solid or liquid spills of morpholine

derivatives.

Waste Characterization & Segregation
Proper segregation is the single most critical step in laboratory waste management. Ethyl 2-
morpholinoisonicotinate must be classified to determine the correct waste stream.[1][4]
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Decision Matrix: Which Bin?
Waste State Solvent Context

Correct Waste
Stream

Labeling Code
(Example)

Solid (Pure) N/A
Solid Hazardous

Waste (Organic)

NON-HAL ORGANIC

SOLID

Liquid Solution

Dissolved in

Methanol, Ethanol,

Acetone

Non-Halogenated

Solvent Waste

NON-HAL ORGANIC

LIQUID

Liquid Solution
Dissolved in DCM,

Chloroform

Halogenated Solvent

Waste

HALOGENATED

LIQUID

Contaminated Debris
Gloves, paper towels,

pipette tips

Solid Hazardous

Waste (Debris)

CONTAMINATED

DEBRIS

CRITICAL WARNING: Do not mix with oxidizing agents (e.g., Nitric Acid, Peroxides) in the

waste container. The morpholine nitrogen can oxidize to form unstable N-oxides or react

exothermically.[1]

Step-by-Step Disposal Protocols
Protocol A: Disposal of Solid Waste (Pure Substance)
Applicability: Expired reagents, synthesis byproducts, or weighing boat residues.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

Avoid metal containers if acidic impurities are suspected.[1]

Transfer: Transfer the solid quantitatively into the container. Do not generate dust.[1][2][5][6]

[7][8][9][10]

Labeling:
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Chemical Name: "Ethyl 2-morpholinoisonicotinate"[1]

Hazard Checkbox: [x] Toxic [x] Irritant[1]

Constituents: "100% Organic Solid"[1]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) until pickup.

Protocol B: Disposal of Liquid Waste (Mother Liquors)
Applicability: Reaction mixtures or HPLC waste.[1]

pH Check: Ensure the solution is neutral (pH 6-8). If the solution is highly acidic (e.g., from

an acid workup), neutralize carefully with Sodium Bicarbonate before adding to the organic

waste drum to prevent drum pressurization.

Segregation:

Scenario 1 (Non-Halogenated): If the solvent is Ethanol/Ethyl Acetate, pour into the Red

Can (Flammable/Organic).[1]

Scenario 2 (Halogenated): If the solvent is DCM, pour into the Yellow Can (Halogenated).

[1]

Rinsing: Triple rinse the original flask with a minimal amount of compatible solvent and add

the rinsate to the waste container.

Protocol C: Empty Container Management (RCRA
Compliance)
Applicability: Empty reagent bottles.[1]

Under EPA RCRA regulations (40 CFR 261.7), a container is considered "RCRA Empty" only if:

All wastes have been removed using standard practices (pouring/pumping).[1]

No more than 2.5 cm (1 inch) of residue remains on the bottom.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1350380/docs?utm_src=pdf-body#proper-disposal-procedures-ethyl-2-morpholinoisonicotinate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-morpholine-2-carboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Triple Rinse the bottle with a solvent capable of dissolving the residue (e.g., Acetone).

Dispose of Rinsate as Hazardous Liquid Waste (Protocol B).

Deface Label: Cross out the chemical name and write "EMPTY."

Discard: Place the clean, dry bottle in the glass recycling or trash (depending on local

facility rules).

Logical Disposal Workflow
The following diagram illustrates the decision-making process for segregating this specific

chemical.
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(Waste Generated)
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Non-Halogenated
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Halogenated
(DCM, Chloroform)

Bin: Organic Solvents
(Fuel Blending)

Bin: Halogenated Waste
(High Temp Incineration)
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Figure 2: Waste segregation logic tree ensures compliance with incineration protocols.

Regulatory & Compliance Notes
EPA Waste Code: While Ethyl 2-morpholinoisonicotinate is not explicitly P-listed or U-

listed, it is chemically classified as a Pyridine Derivative.[1] Unlisted hazardous wastes

exhibiting ignitability (if in flammable solvent) carry the code D001.

Destruction Method: The ultimate fate of this molecule is High-Temperature Incineration

equipped with scrubbers.[1] The nitrogen content (morpholine/pyridine) generates Nitrogen
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Oxides (NOx) upon combustion, which licensed disposal facilities must scrub to prevent

atmospheric release.[1]

Drain Disposal:STRICTLY PROHIBITED. Morpholine compounds can disrupt biological

wastewater treatment systems and are toxic to aquatic organisms.

References
National Institutes of Health (NIH) - PubChem.Ethyl morpholine-2-carboxylate Compound

Summary (Analogous Structure).[1] Retrieved from [Link][1]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1]

Retrieved from [Link][1]

New Jersey Department of Health.Hazardous Substance Fact Sheet: Morpholine.[11]

Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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